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Compound of Interest

5-Nitro-4-(trifluoromethyl)pyridin-2-
Compound Name: )
amine

cat. No.: B2511023

Introduction: A Profile of a Modern Heterocyclic
Intermediate

5-Nitro-4-(trifluoromethyl)pyridin-2-amine is a highly functionalized pyridine derivative, a
class of compounds of significant interest in medicinal chemistry and drug development. The
unique electronic properties conferred by the electron-withdrawing nitro (-NO2) and
trifluoromethyl (-CF3) groups, combined with the nucleophilic amino (-NHz) moiety, make it a
versatile building block. However, these same features necessitate a rigorous and informed
approach to its handling and safety. This guide provides an in-depth framework for researchers,
scientists, and drug development professionals to manage the risks associated with this
compound, ensuring both personal safety and experimental integrity.

Physicochemical & Identification Data

Accurate identification is the foundation of chemical safety. The key identifiers and expected
physicochemical properties for this compound are summarized below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b2511023?utm_src=pdf-interest
https://www.benchchem.com/product/b2511023?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2511023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Data Source(s)

5-Nitro-4-
IUPAC Name _ o , -
(trifluoromethyl)pyridin-2-amine

CAS Number 186414-25-5 -
Molecular Formula CeHaF3N30:2 -
Molecular Weight 207.11 g/mol Analog Data[1]

Expected to be a light yellow to
Appearance white crystalline solid or Based on analogs|2]

powder

) ) Data not available; analogs
Melting Point Analog Data[?]
range from 73°C to 190°C

N Expected to be soluble in ] o
Solubility ) General chemical principles
many organic solvents

. Stable under recommended
Stability N Based on analogs[2][3]
storage conditions

Comprehensive Hazard Assessment

The toxicological properties of 5-Nitro-4-(trifluoromethyl)pyridin-2-amine have not been fully
investigated.[2][4] However, based on its chemical structure and data from analogous
compounds, a clear hazard profile can be established. The primary hazards are associated
with acute toxicity, skin and eye irritation, and potential respiratory tract irritation.

GHS Classification (Anticipated)
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GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement

H302: Harmful if

Acute Toxicity, ]
Category 4 Warning swallowed[5][6]
Oral
[7]
Skin H315: Causes
Corrosion/Irritatio  Category 2 Warning skin irritation[2]
n [5]
Serious Eye H319: Causes
Damage/Eye Category 2A Warning serious eye
Irritation irritation[2]
Specific Target
. H335: May
Organ Toxicity ) ]
) Category 3 Warning cause respiratory
(Single Lo
irritation[3][5]
Exposure)

The Causality of Risk: A Scientist's Perspective

Understanding why a compound is hazardous is crucial for developing a robust safety culture.
The risk profile of 5-Nitro-4-(trifluoromethyl)pyridin-2-amine is not arbitrary; it is a direct
consequence of its molecular structure.

o Nitroaromatic System: Nitroaromatic compounds are known for their potential toxicity. They
can undergo metabolic reduction to form reactive intermediates that may lead to cellular
damage.

o Aminopyridine Core: The aminopyridine structure is a common pharmacophore. While
essential for its synthetic utility, it can also interact with biological systems, and some
derivatives are known to be neurotoxic.

o Trifluoromethyl Group: The -CFs group significantly increases the compound's lipophilicity
and metabolic stability. While beneficial for drug design, this can also lead to increased
bioavailability and persistence in biological systems, potentially amplifying toxic effects.
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A foundational principle in laboratory safety is the Hierarchy of Controls. This framework
prioritizes the most effective safety measures, with personal protective equipment (PPE)
serving as the final line of defense.

Caption: The Hierarchy of Controls prioritizes safety measures.

Standard Operating Procedure: Safe Handling
Protocol

Adherence to a strict, validated protocol is non-negotiable. The following steps describe the
standard procedure for handling 5-Nitro-4-(trifluoromethyl)pyridin-2-amine in a research
setting.

Mandatory Engineering Controls

e Chemical Fume Hood: All manipulations of the solid compound or its solutions must be
performed inside a certified chemical fume hood to prevent inhalation of dust or vapors.[2]

» Emergency Equipment: An operational eyewash station and safety shower must be located
in the immediate vicinity of the workstation.[2][3]

Protocol for Weighing and Solution Preparation

» Preparation: Before handling the compound, ensure all required PPE is correctly worn (see
Section 5). Designate a specific area within the fume hood for the procedure.

e Weighing:
o Use an anti-static weigh boat or glassine paper.

o Carefully transfer the solid from the stock bottle to the weigh boat using a clean spatula.
Avoid creating dust. If dust is generated, gently cease operations and allow the fume hood
ventilation to clear it before proceeding.

o Close the primary stock bottle immediately after dispensing.

o Dissolution:
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[e]

Place a stir bar in the receiving flask containing the appropriate solvent.

o

Gently add the weighed solid to the solvent.

[¢]

Rinse the weigh boat with a small amount of solvent to ensure a quantitative transfer.

[¢]

Cap the flask and allow it to stir until fully dissolved.

Personal Protective Equipment (PPE): The Final
Barrier

While engineering controls are primary, a robust PPE strategy is essential to mitigate the risk of
direct contact.

e Hand Protection: Wear compatible chemical-resistant gloves, such as nitrile gloves. Always
inspect gloves for tears or punctures before use. Use proper glove removal technique to
avoid skin contact.[6]

o Eye and Face Protection: Chemical safety goggles are mandatory.[2] In situations with a
higher risk of splashing, a full-face shield should be worn in addition to goggles.[3][6]

o Skin and Body Protection: A flame-resistant lab coat must be worn and kept fully buttoned.
Ensure full coverage of the arms. Do not wear shorts or open-toed shoes in the laboratory.[2]

o Respiratory Protection: For routine handling inside a fume hood, respiratory protection is not
typically required. However, if engineering controls are not available or during a large spill
clean-up, a NIOSH-approved respirator with an appropriate particulate filter (e.g., P95 or
P100) must be used.[2][4]

The selection of PPE should follow a logical workflow to ensure all hazards are addressed.

Caption: A workflow for selecting appropriate PPE.

Emergency Response Protocols

Immediate and correct action during an emergency can significantly reduce the severity of an
incident.
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Situation Response Protocol Source(s)
1. Immediately move the
affected person to fresh air.[2]
[8] 2. If breathing is difficult,
rovide oxygen. If breathin
inhalation P S Y prEmE

has stopped, give artificial
respiration.[4] 3. Seek
immediate medical attention.

[3]4]

Skin Contact

1. Immediately flush the skin
with plenty of soap and water
for at least 15 minutes.[2][8] 2.
Remove all contaminated
clothing. 3. If skin irritation
occurs or persists, seek

medical attention.[2]

[2](8]

Eye Contact

1. Immediately flush eyes with
copious amounts of water for
at least 15 minutes, holding
the eyelids open.[2][4][8] 2.
Remove contact lenses if
present and easy to do.[2] 3.
Seek immediate medical
attention from an

ophthalmologist.

[2]14](8]

1. Do NOT induce vomiting.[3]
2. Rinse the mouth thoroughly
with water.[2][4] 3. Never give
anything by mouth to an

Ingestion , (2131141
unconscious person.[4] 4. Call
a poison control center or seek
immediate medical attention.
[2]

Fire 1. Extinguishing Media: Use [4]18]

dry chemical, carbon dioxide
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(COy2), or alcohol-resistant
foam.[4] 2. Hazards:
Combustion may produce toxic
fumes of nitrogen oxides
(NOx), carbon oxides (CO,
CO02), and hydrogen fluoride
(HF).[4][8] 3. Firefighter PPE:
Wear a self-contained
breathing apparatus (SCBA)
and full protective gear.[4][8]

1. Evacuate: Evacuate non-
essential personnel from the
area.[4] 2. Ventilate: Ensure
the area is well-ventilated. 3.
Contain: Wearing full PPE,
cover the spill with an inert
absorbent material (e.g.,
Accidental Spill vermiculite, sand). Avoid [21[4]
creating dust.[4] 4. Collect:
Carefully sweep or scoop the
material into a suitable, labeled
container for hazardous waste
disposal.[2][4] 5.
Decontaminate: Clean the spill

area thoroughly.

Storage and Disposal
Storage Conditions

Proper storage is essential for maintaining the compound's integrity and preventing accidents.
e Location: Store in a cool, dry, and well-ventilated area.[3][9]
» Container: Keep the container tightly closed and stored upright.[8]

o Security: If possible, store in a locked cabinet or area to restrict access.[2][3]
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e Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.
[10]

Waste Disposal

Chemical waste must be managed in compliance with all local, regional, and national
regulations.

 Classification: This compound should be treated as hazardous waste.

e Procedure: Dispose of the material through a licensed professional waste disposal service.
[2][4] The preferred method is incineration in a chemical incinerator equipped with an
afterburner and scrubber.[3][4]

o Containers: Do not dispose of the material down the drain.[2] Dispose of contaminated
packaging as unused product.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [5-Nitro-4-(trifluoromethyl)pyridin-2-amine safety and
handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2511023#5-nitro-4-trifluoromethyl-pyridin-2-amine-
safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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